Cas no 86636-08-0 (Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]-)

Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]-, is a substituted aromatic compound featuring both isopropoxy and isopropylthio functional groups at the 1- and 4-positions of the benzene ring, respectively. This structure imparts unique reactivity and solubility properties, making it valuable as an intermediate in organic synthesis, particularly in the development of specialty chemicals and pharmaceuticals. The presence of sulfur and oxygen functionalities enhances its utility in cross-coupling reactions and as a ligand precursor. Its stability under standard conditions and compatibility with various solvents further contribute to its applicability in research and industrial processes. The compound's defined regiochemistry ensures consistent performance in synthetic applications.

Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]- structure

86636-08-0 structure

Product Name:Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]-

CAS No:86636-08-0

MF:C₁₂H₁₈OS

MW:210.335722446442

CID:661005

PubChem ID:13058448

Update Time:2025-06-07

Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]-
- 1-propan-2-yloxy-4-propan-2-ylsulfanylbenzene
- 86636-08-0
- 1-[(Propan-2-yl)oxy]-4-[(propan-2-yl)sulfanyl]benzene
- SCHEMBL5852771
- DTXSID70516688
- Inchi： 1S/C12H18OS/c1-9(2)13-11-5-7-12(8-6-11)14-10(3)4/h5-10H,1-4H3
- InChI Key： HCSAKFKFEDXIGC-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OC(C)C)C(C)C

Computed Properties

Exact Mass: 210.10783637g/mol
Monoisotopic Mass: 210.10783637g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 34.5Å²

Benzene, 1-(1-methylethoxy)-4-[(1-methylethyl)thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB604388-250mg	1-(1-Methylethoxy)-4-[(1-methylethyl)thio]benzene; .	86636-08-0	250mg	€352.10	2025-04-16
abcr	AB604388-1g	1-(1-Methylethoxy)-4-[(1-methylethyl)thio]benzene; .	86636-08-0	1g	€650.70	2025-04-16
abcr	AB604388-5g	1-(1-Methylethoxy)-4-[(1-methylethyl)thio]benzene; .	86636-08-0	5g	€2187.20	2025-04-16